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A Comparative Guide to the Curie Temperature
of Ferroxdure Grades
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Curie temperature in various grades of

Ferroxdure, a ceramic permanent magnet material, also known as hard ferrite. The data

presented is based on available datasheets and scientific literature. While specific experimental

comparisons between all grades are not readily available in published literature, this guide

summarizes the established values and outlines the experimental protocols for their

determination.

Understanding the Curie Temperature
The Curie temperature (Tc) is a critical property of ferromagnetic and ferrimagnetic materials. It

is the temperature at which the material loses its permanent magnetic properties and

transitions to a paramagnetic state.[1][2] This transition is a result of the thermal energy

overcoming the magnetic ordering of the atomic magnetic moments within the material.[1][2]

For permanent magnet applications, the Curie temperature represents the upper limit of the

material's operational temperature range.
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Ferroxdure, a brand name for a type of hard ferrite, is typically composed of strontium ferrite

(SrFe12O19) or barium ferrite (BaFe12O19). It is produced in various grades, often

distinguished by their magnetic properties, which are influenced by their chemical composition

and manufacturing process (e.g., isotropic vs. anisotropic).

Based on available manufacturer data and technical documents, the Curie temperature for

most Ferroxdure grades is consistently reported to be approximately 450°C.[3]

Table 1: Curie Temperature of Selected Ferroxdure Grades

Ferroxdure Grade Material Type Curie Temperature (°C)

Ferroxdure 300 Anisotropic ~450

Ferroxdure 300R Anisotropic ~450

Ferroxdure 330 Anisotropic ~450

Ferroxdure 330K Anisotropic ~450

Isotropic Grades Isotropic ~450

Note: The values presented in the table are based on general datasheets. A direct experimental

study comparing the Curie temperatures of these specific grades under identical conditions

was not found in the public domain. However, the consistent reporting of ~450°C suggests that

the variation in Curie temperature between these common grades is minimal. The primary

differences between these grades lie in other magnetic characteristics like remanence (Br) and

coercivity (Hc), which are influenced by the degree of crystallographic alignment (anisotropy).

[3][4][5][6][7]

Experimental Protocols for Curie Temperature
Determination
Several experimental techniques can be employed to determine the Curie temperature of

Ferroxdure and other hard ferrites. The following are three common methods:
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Transformer-Based Method (Measurement of Magnetic
Permeability)
This method relies on the principle that the magnetic permeability of a ferromagnetic material

decreases as it approaches its Curie temperature, dropping to a value close to that of a

vacuum (paramagnetic state) at and above Tc.[8][9]

Experimental Setup:

A transformer with a primary coil and a secondary coil, with the Ferroxdure sample placed

as the core.

An AC voltage source for the primary coil.

A voltmeter to measure the induced voltage in the secondary coil.

A furnace or heating element to control the temperature of the Ferroxdure sample.

A thermocouple to accurately measure the temperature of the sample.

Methodology:

The Ferroxdure sample is placed within the furnace and acts as the core of the transformer.

A constant AC voltage is applied to the primary coil, inducing a magnetic field in the core.

The induced voltage in the secondary coil, which is proportional to the magnetic permeability

of the core, is measured.

The temperature of the sample is gradually increased.

The induced secondary voltage is recorded at regular temperature intervals.

As the temperature approaches the Curie point, a sharp decrease in the induced voltage will

be observed.

The Curie temperature is identified as the temperature at which the induced voltage drops to

a minimal, constant value, indicating the transition to the paramagnetic state.[8][9]
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Vibrating Sample Magnetometer (VSM)
A VSM is a highly sensitive instrument used to measure the magnetic properties of materials as

a function of temperature and applied magnetic field.

Methodology:

A small sample of the Ferroxdure material is mounted in the VSM.

The sample is subjected to a constant applied magnetic field.

The sample is vibrated at a known frequency, which induces a signal in a set of pickup coils.

The magnitude of this signal is proportional to the magnetic moment of the sample.

The temperature of the sample is slowly increased while continuously measuring its

magnetic moment.

A plot of magnetization versus temperature is generated.

The Curie temperature is determined from the inflection point of the curve where the

magnetization rapidly decreases to zero.

Differential Scanning Calorimetry (DSC)
DSC is a thermal analysis technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference.

Methodology:

A small, known mass of the Ferroxdure sample is placed in a sample pan, and an empty

reference pan is also prepared.

Both pans are heated at a constant rate in the DSC instrument.

The heat flow to each pan is monitored.

The magnetic phase transition at the Curie temperature is a second-order phase transition,

which is associated with a change in the specific heat capacity of the material.
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This change in heat capacity will appear as a step-like anomaly in the DSC curve (heat flow

versus temperature).

The Curie temperature is determined from the onset or midpoint of this transition in the DSC

thermogram.

Experimental Workflow and Data Analysis
The following diagrams illustrate the logical workflow for the experimental determination of the

Curie temperature using the transformer-based method and the subsequent data analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Measurement Process

Data Analysis

Prepare Ferroxdure Sample

Assemble Transformer with Sample Core

Place Assembly in Furnace

Connect Power Supply, Voltmeter, and Thermocouple

Apply Constant AC Voltage to Primary Coil

Gradually Increase Furnace Temperature

Record Secondary Voltage and Sample Temperature

Continue until Voltage Stabilizes at Minimum

Plot Secondary Voltage vs. Temperature

Identify Inflection Point of Voltage Drop

Determine Curie Temperature (Tc)

Click to download full resolution via product page

Caption: Experimental workflow for determining the Curie temperature.
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Raw Data
(Temperature, Secondary Voltage)

Plot Voltage vs. Temperature

Identify Sharp Drop in Voltage

Curie Temperature (Tc)

Click to download full resolution via product page

Caption: Logical flow of data analysis for Curie temperature determination.

Conclusion
The Curie temperature of common Ferroxdure grades is consistently reported to be around

450°C. While minor variations may exist between different grades due to slight compositional

differences, the available data suggests this value is a reliable benchmark for most

applications. For precise determination in critical applications, direct experimental verification

using one of the detailed protocols is recommended. The choice of experimental method will

depend on the available equipment and the required accuracy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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